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Compound of Interest

Compound Name: 3-Pentanol-d5

Cat. No.: B15605733

Application Notes and Protocols for Researchers, Scientists, and Drug Development
Professionals

Introduction

3-Pentanol, a secondary alcohol with the chemical formula CsH120, is a colorless liquid that
serves as a versatile solvent and a valuable intermediate in a wide array of chemical
syntheses. Its unique combination of moderate polarity, a convenient boiling point, and its
ability to participate in various reactions makes it a compound of significant interest in both
academic research and industrial applications, including the development of pharmaceuticals.
This document provides detailed application notes and experimental protocols for the use of 3-
Pentanol as a solvent and a synthetic intermediate.

Physicochemical Properties of 3-Pentanol

A thorough understanding of the physical and chemical properties of 3-Pentanol is essential for
its effective application in the laboratory. The following table summarizes its key characteristics.
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Property Value References
Molecular Formula CsH120

Molar Mass 88.15 g/mol

Appearance Colorless liquid

Odor Characteristic alcoholic

Density 0.815 g/mL at 20 °C

Boiling Point 115-116 °C

Melting Point -63.7 °C

Flash Point 40 °C (closed cup)

Solubility in water

55 g/L at 20 °C

Refractive Index (n2°/D)

1.410

3-Pentanol as a Solvent

The moderate boiling point and polarity of 3-Pentanol make it a suitable solvent for a variety of
organic reactions, particularly those requiring elevated temperatures without the need for high-
pressure apparatus.

Application Note 1: Solvent in Mitsunobu Reactions

The Mitsunobu reaction is a versatile method for the stereospecific inversion of secondary
alcohols. While typically conducted in solvents like THF or diethyl ether, 3-Pentanol can be an
effective alternative, especially when the substrate has limited solubility in less polar solvents.

Experimental Protocol: Mitsunobu Esterification using 3-Pentanol

This protocol describes the esterification of a generic secondary alcohol with benzoic acid,
employing 3-Pentanol as the solvent.

Materials:

e Secondary alcohol (1.0 equiv)
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e Benzoic acid (1.5 equiv)

» Triphenylphosphine (PPhs) (1.5 equiv)

» Diisopropyl azodicarboxylate (DIAD) (1.5 equiv)

e 3-Pentanol (anhydrous)

 Diethyl ether

o Saturated agueous sodium bicarbonate (NaHCO3s) solution
e Brine

e Anhydrous magnesium sulfate (MgSQOa)

Procedure:

 In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon),
dissolve the secondary alcohol, benzoic acid, and triphenylphosphine in anhydrous 3-
Pentanol.

e Cool the mixture to 0 °C in an ice bath.

o Slowly add DIAD dropwise to the stirred solution.

 Allow the reaction to warm to room temperature and stir for 12-24 hours.
o Monitor the reaction progress by thin-layer chromatography (TLC).

e Upon completion, dilute the reaction mixture with diethyl ether and wash with saturated
agueous NaHCOs solution, followed by brine.

» Dry the organic layer over anhydrous MgSOu, filter, and concentrate under reduced
pressure.

 Purify the crude product by flash column chromatography on silica gel.
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Reactants

Secondary Alcohol

Benzoic Acid

Mitsunobu Reaction

Mitsunobu Reaction

Triphenylphosphine

DIAD

3-Pentanol (Solvent)

Inputs

Vicinal Diol (e.g., Erythritol)

MTO Catalyst

3-Pentanol (Solvent & Reductant)

Inverted Ester
Mitsunobu Reaction

Mitsunobu Reaction

Deoxydehydration

Alkene (e.g., 1,3-Butadiene)

Oxidation

P~ 3-Pentanone
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3-Pentanol

Oxidation (e.g., PCC) \Dehydration (e.g., H2SOa, heat)

3-Pentanone 2-Pentene

Emylcamate Synthesis

3-Methyl-3-pentanol | Carbamoylation

Carbamoylation

Carbamyl Chloride
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 To cite this document: BenchChem. [3-Pentanol: A Versatile Solvent and Intermediate in
Modern Chemical Synthesis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15605733#3-pentanol-as-a-solvent-and-
intermediate-in-chemical-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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